N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-methoxybenzenesulfonamide
Description
N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-methoxybenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cystic fibrosis. CFTRinh-172 has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which plays a crucial role in the regulation of ion and fluid transport across epithelial cells.
Scientific Research Applications
Cardiovascular Pharmacology
The compound’s unique structure suggests potential cardiovascular applications. Researchers have explored its effects on platelet aggregation and thrombosis. It may act as an antiplatelet agent, inhibiting platelet activation and reducing the risk of clot formation. Further studies are needed to validate its efficacy and safety in this context .
Anti-Inflammatory Properties
Given its sulfonamide group, this compound could exhibit anti-inflammatory effects. It might interfere with pro-inflammatory pathways, making it a candidate for treating inflammatory conditions such as rheumatoid arthritis or inflammatory bowel diseases. Investigating its mechanism of action and assessing its potency are essential .
Cancer Research
The compound’s structural features hint at potential anticancer properties. Researchers have studied its impact on cancer cell lines, focusing on cell proliferation, apoptosis, and metastasis. It could be a lead compound for developing novel chemotherapeutic agents. However, rigorous preclinical and clinical evaluations are necessary .
Neuroprotection
The furan moiety in the compound suggests neuroprotective potential. It may modulate neuronal pathways, potentially benefiting neurodegenerative diseases like Alzheimer’s or Parkinson’s. Animal models and cellular assays can provide insights into its neuroprotective mechanisms .
Antimicrobial Activity
Exploring the compound’s antibacterial and antifungal effects is crucial. Its unique substituents may interact with microbial targets, making it a candidate for novel antibiotics or antifungal agents. In vitro and in vivo studies can shed light on its efficacy against specific pathogens .
Drug Delivery Systems
The hydroxyethyl group and sulfonamide moiety could facilitate drug delivery. Researchers have investigated its use as a prodrug or carrier for targeted therapies. By exploiting its solubility and stability, it may enhance drug bioavailability and tissue-specific delivery .
properties
IUPAC Name |
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-2-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO5S/c1-21-13-5-2-3-6-14(13)23(19,20)17-11-16(18,12-8-9-12)15-7-4-10-22-15/h2-7,10,12,17-18H,8-9,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWKSUGJTBJVFRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1S(=O)(=O)NCC(C2CC2)(C3=CC=CO3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-2-methoxybenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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